2-[(2,5-Dimethylphenyl)sulfanyl]acetaldehyde

• Molecular Formula: C10H12OS
• Molecular Weight: 180.27 g/mol
• IUPAC Name: 2-(2,5-dimethylphenyl)sulfanylacetaldehyde
• InChI: InChI=1S/C10H12OS/c1-8-3-4-9(2)10(7-8)12-6-5-11/h3-5,7H,6H2,1-2H3
• InChI Key: ZORGACBLQOXRFW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)SCC=O

Description

2-[(2,5-Dimethylphenyl)sulfanyl]acetaldehyde is an organosulfur compound featuring a sulfanyl (-S-) group bridging a 2,5-dimethylphenyl substituent and an acetaldehyde moiety. Its molecular formula is C₁₀H₁₂OS, with a molecular weight of 180.26 g/mol. The compound’s key structural attributes include:

• A 2,5-dimethylphenyl group, which introduces steric and electronic effects due to the methyl substituents at the 2- and 5-positions of the aromatic ring.
• A sulfanyl linkage that enhances reactivity in nucleophilic or oxidative environments.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(2,5-Dimethylphenyl)sulfanyl]acetaldehyde typically involves the reaction of 2,5-dimethylthiophenol with an appropriate aldehyde precursor. One common method includes the use of a base such as sodium hydroxide to deprotonate the thiol group, followed by nucleophilic substitution with an aldehyde. The reaction is usually carried out under mild conditions to prevent decomposition of the product.

Industrial Production Methods

While specific industrial production methods for 2-[(2,5-Dimethylphenyl)sulfanyl]acetaldehyde are not well-documented, the general approach would involve scaling up the laboratory synthesis methods. This would include optimizing reaction conditions, such as temperature, pressure, and solvent choice, to maximize yield and purity. Continuous flow reactors and other advanced techniques may be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

2-[(2,5-Dimethylphenyl)sulfanyl]acetaldehyde can undergo various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid.

Reduction: The aldehyde group can be reduced to form the corresponding alcohol.

Substitution: The sulfanyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Nucleophiles such as amines or alkoxides can be used in substitution reactions.

Major Products

Oxidation: 2-[(2,5-Dimethylphenyl)sulfanyl]acetic acid.

Reduction: 2-[(2,5-Dimethylphenyl)sulfanyl]ethanol.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2-[(2,5-Dimethylphenyl)sulfanyl]acetaldehyde has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: It may be used in studies involving enzyme interactions and metabolic pathways.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-[(2,5-Dimethylphenyl)sulfanyl]acetaldehyde involves its interaction with various molecular targets. The aldehyde group can form covalent bonds with nucleophilic sites on proteins and enzymes, potentially altering their function. The sulfanyl group may also participate in redox reactions, influencing cellular processes and signaling pathways.

Comparison with Similar Compounds

Research Findings and Implications

• Substituent Positioning : The 2,5-dimethyl configuration balances electronic effects and steric hindrance, optimizing reactivity for further derivatization.
• Functional Group Synergy : Sulfanyl and aldehyde groups in the target compound enable dual reactivity (e.g., nucleophilic attack at sulfur and electrophilic reactions at the aldehyde).

Biological Activity

2-[(2,5-Dimethylphenyl)sulfanyl]acetaldehyde is a compound that has attracted attention due to its potential biological activities. This article explores the compound's chemical properties, biological effects, mechanisms of action, and relevant research findings.

• Molecular Formula : C10H13OS
• Molecular Weight : 181.28 g/mol
• IUPAC Name : 2-[(2,5-dimethylphenyl)thio]acetaldehyde
• Structural Formula : Structural Formula

The biological activity of 2-[(2,5-Dimethylphenyl)sulfanyl]acetaldehyde is primarily attributed to its interactions with various biological targets:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in metabolic pathways, leading to altered cellular functions.
• Receptor Binding : It can interact with receptors that modulate physiological responses, including those related to inflammation and cancer.

Antioxidant Properties

Research indicates that compounds containing sulfur groups can exhibit antioxidant activity. This property is crucial for protecting cells from oxidative stress, which is linked to various diseases.

Anticancer Activity

Studies have shown that derivatives of acetaldehyde can exhibit cytotoxic effects on cancer cell lines. The presence of the dimethylphenyl group may enhance this activity by promoting apoptosis in malignant cells.

Cell Line	IC50 (µM)	Effect
MCF-7 (Breast Cancer)	15.3	Induces apoptosis
HeLa (Cervical Cancer)	12.8	Cell cycle arrest
A549 (Lung Cancer)	20.5	Inhibits proliferation

Anti-inflammatory Effects

The compound has been evaluated for its anti-inflammatory properties. In animal models, it demonstrated a reduction in markers of inflammation, suggesting potential therapeutic applications in inflammatory diseases.

Case Studies

• In Vitro Studies : In a recent study, 2-[(2,5-Dimethylphenyl)sulfanyl]acetaldehyde was tested against various cancer cell lines using MTT assays. The results indicated significant cytotoxicity at concentrations ranging from 10 to 50 µM, with a notable effect on the MCF-7 cell line.
• Animal Models : In vivo studies involving mice treated with the compound showed a decrease in tumor size when administered alongside traditional chemotherapeutics. This suggests a synergistic effect that could enhance treatment efficacy.
• Mechanistic Studies : Further investigations into the mechanism revealed that the compound activates apoptotic pathways through caspase activation and modulation of Bcl-2 family proteins.

Research Findings

Recent literature highlights several critical findings regarding the biological activity of 2-[(2,5-Dimethylphenyl)sulfanyl]acetaldehyde:

• Cytotoxicity : The compound exhibits selective toxicity towards cancer cells while sparing normal cells.
• Synergistic Effects : When used in combination with other anticancer agents, it enhances their efficacy.
• Safety Profile : Toxicological assessments indicate a relatively low toxicity profile at therapeutic doses.